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Compound of Interest

Compound Name: 2,5-Dichloro-3-methylthiophene

Cat. No.: B105426

An In-depth Technical Guide to 2,5-Dichloro-3-
methylthiophene

This technical guide provides comprehensive structural, physical, and chemical information for
2,5-dichloro-3-methylthiophene, tailored for researchers, scientists, and professionals in drug
development.

Structural Information and Chemical Formula

2,5-Dichloro-3-methylthiophene is a substituted thiophene ring with chlorine atoms at the 2
and 5 positions and a methyl group at the 3 position.

Molecular Structure:
Caption: 2D structure of 2,5-Dichloro-3-methylthiophene.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2,5-dichloro-3-methylthiophene
CAS Number 17249-90-0[1]

Molecular Formula CsHaCl2S[1]

SMILES CC1=C(SC(=C1)ChCI[2]

INChI=1S/C5HA4CI2S/c1-3-2-4(6)8-
5(3)7/h2H,1H3[2]

InChl

Physicochemical Properties

2,5-Dichloro-3-methylthiophene is a clear liquid that ranges in color from light orange to
yellow to green.[1][3] Key physical and chemical properties are summarized below.

Table 2: Physicochemical Data

Property Value Reference
Molecular Weight 167.06 g/mol [1]
Appearance :iz: Ici);zri\;;e to yellow to green (3]
Boiling Point 185 °C [1][3]
Density 1.331 g/mL at 25 °C [1]
Refractive Index (n20D) 1.5548 [1]

Flash Point 170°F (76.7°C) [1]

Storage Temperature 2-8°C [11[3]

Synthesis Protocol

A plausible and common method for the synthesis of 2,5-dichloro-3-methylthiophene is the
direct chlorination of 3-methylthiophene. While a specific detailed protocol for this exact
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transformation is not readily available in the literature, a general procedure can be inferred from
standard thiophene chlorination reactions.

Experimental Workflow:
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Synthesis Workflow
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Caption: General workflow for the synthesis of 2,5-Dichloro-3-methylthiophene.
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Detailed Methodology:

Reaction Setup: To a solution of 3-methylthiophene in a suitable inert solvent (e.g., carbon
tetrachloride), a chlorinating agent such as chlorine gas is bubbled through the mixture. The
reaction is typically carried out at a controlled temperature to prevent over-chlorination and
side reactions. The reaction should be performed in the absence of light to avoid radical
side-chain chlorination.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to determine the
consumption of the starting material and the formation of the desired product.

Work-up: Upon completion, the reaction mixture is quenched, often with an agqueous solution
of a reducing agent like sodium bisulfite to remove excess chlorine. The organic layer is then
separated, washed with water and brine, and dried over an anhydrous drying agent (e.g.,
MgSOa or NazS0a).

Purification: The crude product is purified by fractional distillation under reduced pressure to
isolate 2,5-dichloro-3-methylthiophene from any remaining starting material, mono-
chlorinated intermediates, and other isomers.

Spectroscopic Data (Predicted)

While experimental spectra for 2,5-dichloro-3-methylthiophene are not readily available, the
expected spectroscopic features can be predicted based on the analysis of its precursor, 3-
methylthiophene, and related chlorinated thiophenes.

Table 3: Predicted 'H and 3C NMR Data
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Predicted Chemical Shift
Nucleus Notes

(6, ppm)

1H

The methyl protons are

-CHs ~2.2 _

expected to be a singlet.

The single proton on the
Ring-H ~6.9 thiophene ring is expected to

be a singlet.
13C
-CHs ~15

Carbon bearing the methyl
C3 ~135

group.

Carbon bearing the hydrogen
C4 ~125

atom.

Carbons bearing the chlorine
C2&C5 ~120-130

atoms.

Mass Spectrometry (MS): The electron ionization mass spectrum is expected to show a
molecular ion peak (M*) at m/z = 166, with a characteristic isotopic pattern for two chlorine
atoms (M, M+2, M+4).

Infrared (IR) Spectroscopy: The IR spectrum would likely display characteristic peaks for C-H
stretching of the methyl group and the aromatic ring, as well as C-Cl stretching vibrations.

Applications

2,5-Dichloro-3-methylthiophene serves as a versatile building block in organic synthesis. Its
primary applications are in the agrochemical and pharmaceutical industries.[3] It is a key
intermediate in the synthesis of:

» Fungicides and Herbicides: The thiophene moiety is present in many agrochemicals, and this
chlorinated derivative provides a scaffold for further functionalization.[3]
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e Pharmaceuticals: It is used as a precursor for the synthesis of various biologically active
compounds.[3]

e Specialty Chemicals: Its electronic properties also make it a candidate for use in the
synthesis of conductive polymers and dyes.[3]

Safety and Handling

2,5-Dichloro-3-methylthiophene is a combustible liquid and is toxic if swallowed.[1]
Appropriate personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection, should be worn when handling this chemical.[1] Work should be conducted
in a well-ventilated area.[1]

Hazard Information:
e GHS Pictograms: GHSO06 (Toxic)
o Hazard Statements: H227 (Combustible liquid), H301 (Toxic if swallowed)[1]

o Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),
P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using
this product), P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or
doctor/physician)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105426#2-5-dichloro-3-methylthiophene-structural-
information-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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